Cas no 159053-43-7 ([(1R)-1-(4-CHLOROPHENYL)ETHYL]METHYLAMINE)

• Product Name: [(1R)-1-(4-CHLOROPHENYL)ETHYL]METHYLAMINE
• CAS No: 159053-43-7
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD09825622
• CID: 4610560
• PubChem ID: 13268021
• Update Time: 2025-05-23

[(1R)-1-(4-CHLOROPHENYL)ETHYL]METHYLAMINE Chemical and Physical Properties

Names and Identifiers

• [(1R)-1-(4-CHLOROPHENYL)ETHYL]METHYLAMINE
• Benzenemethanamine, 4-chloro-N,α-dimethyl-, (αR)-
• (R)-1-(4-chlorophenyl)-N-methylethanamine
• [(R)-1-(4-chlorophenyl)ethyl]methylamine
• MFCD09825622
• F16927
• [(1R)-1-(4-chlorophenyl)ethyl](methyl)amine
• (1R)-1-(4-chlorophenyl)-N-methylethanamine
• AKOS006329339
• 159053-43-7
• DB-190021
• AS-65982
• EN300-344634

• MDL： MFCD09825622
• Inchi： 1S/C9H12ClN/c1-7(11-2)8-3-5-9(10)6-4-8/h3-7,11H,1-2H3/t7-/m1/s1
• InChI Key： ZTHCGUAPWQKOPA-SSDOTTSWSA-N
• SMILES： [C@H](C1C=CC(Cl)=CC=1)(C)NC

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on [(1R)-1-(4-CHLOROPHENYL)ETHYL]METHYLAMINE

Comprehensive Overview of [(1R)-1-(4-CHLOROPHENYL)ETHYL]METHYLAMINE (CAS No. 159053-43-7)

[(1R)-1-(4-CHLOROPHENYL)ETHYL]METHYLAMINE, identified by its CAS number 159053-43-7, is a chiral amine compound with significant applications in pharmaceutical and chemical research. This compound features a 4-chlorophenyl group attached to an ethylamine backbone, making it a valuable intermediate in the synthesis of bioactive molecules. Its stereospecificity, particularly the (1R) configuration, enhances its utility in asymmetric synthesis and drug development.

The growing interest in chiral amines like [(1R)-1-(4-CHLOROPHENYL)ETHYL]METHYLAMINE stems from their role in producing enantiomerically pure pharmaceuticals. Researchers and manufacturers are increasingly focusing on green chemistry and sustainable synthesis methods to optimize the production of such compounds. This aligns with current trends in the chemical industry, where efficiency and environmental impact are critical considerations.

One of the most searched questions related to this compound is: "What are the applications of [(1R)-1-(4-CHLOROPHENYL)ETHYL]METHYLAMINE in drug discovery?" Studies indicate its potential as a building block for CNS-targeting drugs and enzyme inhibitors. Its structural motif is often found in molecules designed to interact with biological targets, such as G-protein-coupled receptors (GPCRs) and monoamine transporters.

Another trending topic is the analytical characterization of 159053-43-7. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and confirm stereochemistry. These methods are vital for quality control in both academic and industrial settings, addressing another frequently asked question: "How is the purity of [(1R)-1-(4-CHLOROPHENYL)ETHYL]METHYLAMINE verified?"

The compound’s stability under various conditions is also a subject of interest. Researchers often investigate its thermal stability, solubility profiles, and reactivity to optimize storage and handling protocols. For instance, [(1R)-1-(4-CHLOROPHENYL)ETHYL]METHYLAMINE is typically stored under inert atmospheres to prevent degradation, a practice highlighted in many material safety data sheets (MSDS).

In the context of intellectual property, patents involving CAS 159053-43-7 often cover its synthetic routes and derivatives. This reflects the compound’s commercial relevance, particularly in the development of proprietary pharmaceuticals and fine chemicals. Companies investing in chiral technology frequently cite this amine as a key intermediate in their portfolios.

From a regulatory perspective, compliance with REACH and other chemical regulations ensures the safe use of [(1R)-1-(4-CHLOROPHENYL)ETHYL]METHYLAMINE in global markets. This is crucial for manufacturers aiming to meet international standards while minimizing environmental and health risks.

In summary, [(1R)-1-(4-CHLOROPHENYL)ETHYL]METHYLAMINE (159053-43-7) is a versatile compound with broad applications in medicinal chemistry and asymmetric synthesis. Its relevance to drug development, analytical science, and industrial processes makes it a subject of ongoing research and commercial interest. By addressing common queries and aligning with current trends, this overview highlights the compound’s significance in modern chemistry.